Cas no 2171817-96-0 (2-(3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentyl)acetic acid)

• Product Name: 2-(3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentyl)acetic acid
• CAS No: 2171817-96-0
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6396020
• PubChem ID: 165810322
• Update Time: 2025-06-08

2-(3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentyl)acetic acid
• 2-(3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}cyclopentyl)acetic acid
• 2171817-96-0
• EN300-1502172

• Inchi： 1S/C28H32N2O5/c31-25(29-19-11-10-18(14-19)15-26(32)33)16-28(12-5-13-28)30-27(34)35-17-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-4,6-9,18-19,24H,5,10-17H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： QDVWKWHHXNUUQF-UHFFFAOYSA-N
• SMILES： O=C(CC1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentyl)acetic acid

Comprehensive Overview of 2-(3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentyl)acetic acid (CAS No. 2171817-96-0)

The compound 2-(3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentyl)acetic acid (CAS No. 2171817-96-0) is a sophisticated peptide derivative widely utilized in pharmaceutical research and drug development. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclobutylacetamido moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly focusing on this compound due to its potential applications in targeted drug delivery and enzyme inhibition studies.

In recent years, the demand for custom peptide synthesis and Fmoc-protected amino acids has surged, driven by advancements in cancer therapeutics and neurodegenerative disease research. The 2-(3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentyl)acetic acid aligns with these trends, as its structural complexity enables precise modifications for high-affinity ligand design. This compound is particularly relevant in the context of protease inhibitors and GPCR-targeted drugs, which are hot topics in biomedical literature and AI-driven drug discovery platforms.

The Fmoc group in this compound plays a critical role in solid-phase peptide synthesis (SPPS), a technique favored for its efficiency and scalability. With the rise of automated peptide synthesizers, compounds like 2171817-96-0 are gaining traction in high-throughput screening workflows. Its cyclopentylacetic acid backbone further enhances its utility in creating conformationally constrained peptides, a key strategy for improving drug stability and bioavailability.

From a synthetic chemistry perspective, the cyclobutylacetamido segment introduces steric hindrance, which can be leveraged to fine-tune molecular interactions. This feature is especially valuable in structure-activity relationship (SAR) studies, where minor structural changes can significantly impact binding affinity. As such, this compound is frequently cited in medicinal chemistry forums and patent applications related to small-molecule therapeutics.

Environmental and green chemistry considerations are also shaping the use of 2171817-96-0. Researchers are exploring solvent-free synthesis methods and catalytic approaches to minimize waste during its production. These efforts align with global initiatives to reduce the carbon footprint of pharmaceutical manufacturing, a topic frequently searched in scientific databases and sustainability reports.

In summary, 2-(3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentyl)acetic acid (CAS No. 2171817-96-0) represents a versatile tool for modern drug discovery. Its applications span from peptide-based therapeutics to bioconjugation, making it a subject of ongoing investigation in both academic and industrial settings. As the scientific community continues to prioritize precision medicine and sustainable chemistry, this compound is poised to remain a focal point in cutting-edge research.